Cas no 70132-50-2 (Pimonidazole)

• Product Name: Pimonidazole
• CAS No: 70132-50-2
• MF: C₁₁H₁₈N₄O₃
• MW: 254.285622119904
• MDL: MFCD00867974
• CID: 567767
• PubChem ID: 329818508
• Update Time: 2025-06-07

Pimonidazole Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanol, a-[(2-nitro-1H-imidazol-1-yl)methyl]-
• 1-(2-nitroimidazol-1-yl)-3-piperidin-1-ylpropan-2-ol
• Pimonidazole
• 1-(2-nitroimidazol-1-yl)-3-(1-piperidinyl)-2-propanol
• 1-(2-nitro-imidazol-1-yl)-3-piperidin-1-yl-propan-2-ol
• Pimonidazol
• Pimonidazol [Spanish]
• Pimonidazole [INN:BAN]
• Pimonidazolum
• Pimonidazolum [Latin]
• NSC 380540
• alpha-[(2-Nitro-1H-imidazol-1-yl)methyl]-1-piperidineethanol
• alpha-((2-Nitroimidazol-1-yl)methyl)-1-piperidineethanol
• PD 126675
• Ro 03-8799
• PD 126675;
• Ro 03-8799;
• alpha-((2-Nitroimidazol-1-yl)methyl)-1-piperidineethanol;
• Ro038799; Ro-038799; PD 126675; PD126675; PD-126675; Ro 03-8799
• 1-PIPERIDINEETHANOL, .ALPHA.-((2-NITRO-1H-IMIDAZOL-1-YL)METHYL)-
• UNII-46JO4D76R2
• (+-)-alpha-((2-Nitroimidazol-1-yl)methyl)-1-piperidineethanol
• 1-(2-(hydroxy(oxido)amino)-1H-imidazol-1-yl)-3-(1-piperidinyl)-2-propanol
• AKOS040742419
• Oprea1_602493
• SR-01000883979-1
• 46JO4D76R2
• Q27258937
• 70132-50-2
• PD-126675
• 1-(2-nitro-1H-imidazol-1-yl)-3-(piperidin-1-yl)propan-2-ol
• 70132-50-2 (base)
• ?-[(2-Nitro-1H-imidazol-1-yl)methyl]-1-piperidineethanol
• PIMONIDAZOLE [INN]
• AS-83213
• CS-0025086
• DB12485
• Pimonidazole, >=98% (HPLC)
• NSC-380540
• DTXSID50867867
• 2-nitro-alpha-(piperidino)methyl-1-imidazole-ethanol
• NSC380540
• Ro-038799
• alpha-[(2-Nitro-1H-imidazol-1-yl)methyl]-1-piperidineethanol hydrochloride
• .alpha.-[(2-Nitro-1H-imidazol-1-yl)methyl]-1-piperidineethanol
• PIMONIDAZOLE [WHO-DD]
• SR-01000883979
• CHEMBL58752
• SCHEMBL51977
• NCI60_003602
• (+/-)-.ALPHA.-((2-NITROIMIDAZOL-1-YL)METHYL)-1-PIPERIDINEETHANOL
• BCP32117
• MFCD00867974
• HY-105129A
• 1-(2'-hydroxy-3'-piperidylpropyl)-2-nitroimidazole
• AKOS034831608
• F81795
• RO-03-8799
• s9919
• BRD-A67521319-001-01-6
• Ro 038799
• 1-PIPERIDINEETHANOL, ALPHA-((2-NITRO-1H-IMIDAZOL-1-YL)METHYL)-
• alpha-((2-Nitro-1H-imidazol-1-yl)methyl)-1-piperidineethanol
• a-[(2-Nitro-1H-imidazol-1-yl)methyl]-1-piperidineethanol; NSC 380540
• CHEBI:230386
• Pimonidazolum (Latin)
• PD 126675; Ro 03-8799
• (+/-)-ALPHA-((2-NITROIMIDAZOL-1-YL)METHYL)-1-PIPERIDINEETHANOL
• 2-pimonidazole
• hypoxyprobe-1
• 2-nitro-alpha-(piperidinomethyl)-1-imidazole ethanol
• 1-{2-nitro-1H-imidazol-1-yl}-3-(1-piperidinyl)-2-propanol
• AN-706/14730001
• 2-((nitroimidazol-1-yl)methyl)-1-piperdineethanol
• DB-100801

• MDL： MFCD00867974
• Inchi： 1S/C11H18N4O3/c16-10(8-13-5-2-1-3-6-13)9-14-7-4-12-11(14)15(17)18/h4,7,10,16H,1-3,5-6,8-9H2
• InChI Key： WVWOOAYQYLJEFD-UHFFFAOYSA-N
• SMILES： OC(CN1C=CN=C1[N+](=O)[O-])CN1CCCCC1

Computed Properties

• Exact Mass: 254.13800
• Monoisotopic Mass: 254.13789
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 87.1

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.39
• Boiling Point: 490.5°C at 760 mmHg
• Flash Point: 250.5°C
• Refractive Index: 1.642
• Solubility: DMSO: >20mg/mL
• PSA: 87.11000
• LogP: 1.09920
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Pimonidazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds